Cas no 2172187-63-0 (5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172187-63-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5965446
• PubChem ID: 165442166
• Update Time: 2025-10-27

5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592876
• 2172187-63-0

• Inchi： 1S/C11H17N3O3/c1-3-8(6-17-2)14-10(7-4-5-7)9(11(15)16)12-13-14/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： ZJPVKIHITKWSCY-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(C(=O)O)N=N1)C1CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-Cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS number 2172187-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acids, which have been extensively studied for their potential applications in drug development and materials science. The structure of this compound is characterized by a 1,2,3-triazole ring system substituted with a cyclopropyl group at position 5 and a 1-methoxybutan-2-yl group at position 1. These substituents contribute to the unique chemical properties and biological activities of the compound.

The synthesis of 5-cyclopropyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in click chemistry have enabled the efficient construction of triazole rings, which are key structural motifs in this compound. The cyclopropyl group is introduced via a palladium-catalyzed cyclopropanation reaction, while the 1-methoxybutan-2-yl group is appended through nucleophilic substitution or coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for further biological testing.

One of the most promising aspects of this compound is its potential as a drug candidate. Triazole carboxylic acids have been reported to exhibit various bioactivities, including anti-inflammatory, antifungal, and anticancer properties. Recent studies have shown that 5-cyclopropyl-substituted triazoles demonstrate enhanced selectivity towards certain enzyme targets, making them attractive leads for drug discovery. The presence of the methoxybutan group further modulates the pharmacokinetic properties of the compound, improving its bioavailability and reducing potential side effects.

In addition to its pharmacological applications, 5-cyclopropyl-methoxybutan-substituted triazoles have shown potential in materials science. The rigid and aromatic nature of the triazole ring makes it an ideal building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). Recent research has highlighted the ability of this compound to form stable MOFs with high surface areas and porosities, which can be used for gas storage and catalysis.

The development of novel synthetic routes for this compound has been a focal point in recent research efforts. Traditional methods often involve multi-step procedures with low yields and harsh reaction conditions. However, emerging methodologies leveraging transition metal catalysis and microwave-assisted synthesis have significantly streamlined the process. These advancements not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

Beyond its chemical synthesis and applications, understanding the mechanistic details behind the reactivity of 5-cyclopropyl-methoxybutan-substituted triazoles is crucial for optimizing its performance in various contexts. Computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity patterns of this compound. Such studies reveal that the cyclopropyl group induces strain that enhances reactivity towards electrophilic attack, while the methoxybutan group stabilizes intermediates through steric and electronic effects.

In conclusion, 5-cyclopropyl-methoxybutan-substituted triazole carboxylic acid represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure enables a wide range of interactions that make it valuable in both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound stands at the forefront of modern chemical science.